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Compound of Interest

Compound Name: Bromosilane

Cat. No.: B8379080 Get Quote

This document provides essential safety protocols and detailed operational procedures for the

proper disposal of bromosilane. It is intended for researchers, scientists, and drug

development professionals to ensure safe handling and disposal in a laboratory setting.

Adherence to these guidelines is critical due to the hazardous nature of bromosilane.

Immediate Safety and Handling Precautions
Bromosilane is an extremely flammable, corrosive gas that is supplied as a compressed gas.

[1][2] It reacts violently with water and can cause severe skin burns and eye damage.[1] Due to

its hazardous properties, strict safety measures must be implemented during handling and

disposal.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling

bromosilane. This includes:

Chemical splash goggles and a face shield.[3][4]

Neoprene or nitrile rubber gloves.[5]

A fully buttoned, flame-resistant lab coat.[4]

Where inhalation exposure may occur, a NIOSH-certified respirator with an appropriate

cartridge for acid gases is recommended.[5]
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Handling: All work with bromosilane must be conducted in a properly functioning chemical

fume hood.[2][6] Use spark-proof tools and ensure all equipment is grounded to prevent

static discharge.[3][5] Avoid all contact with skin, eyes, and clothing, and do not breathe the

vapors.[5][6]

Storage: Store bromosilane cylinders in a cool, dry, well-ventilated area away from heat,

sparks, and open flames.[6][7] The storage area should be designated for corrosives and

flammables. Keep containers tightly closed and protect them from moisture, as bromosilane
is moisture-sensitive.[3][7] It is incompatible with water, alkalis, metal salts, and oxidizing

agents.[6]

Quantitative Data for Halosilanes
The table below summarizes key quantitative data for bromosilane and a related, commonly

used compound, bromotrimethylsilane.

Property Bromosilane Bromotrimethylsilane

Chemical Name Bromosilane Bromotrimethylsilane

CAS Number 13465-73-1[2] 2857-97-8[8]

Molecular Formula SiH₃Br[1] C₃H₉BrSi[5]

Molecular Weight 107.99 g/mol [1] 153.09 g/mol

Physical State Colorless Gas[2] Liquid[5]

Boiling Point 1.9 °C 79 °C

Flash Point N/A (Flammable Gas) -7 °C

GHS Hazard Codes
H220, H280, H314, H318,

H371[1]
H225, H314[5]

Detailed Disposal Protocol: Neutralization of
Residual Bromosilane
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Small quantities of residual bromosilane (e.g., from a lecture bottle or reaction quenching)

must be neutralized before disposal. This procedure should only be performed by trained

personnel in a controlled environment.

Objective: To safely hydrolyze and neutralize residual bromosilane gas by converting it into

inert silica and a soluble bromide salt.

Materials:

A three-necked flask equipped with a mechanical stirrer, a gas inlet tube, and a gas outlet

leading to a secondary scrubber containing a basic solution (e.g., 5% sodium hydroxide).

A cooling bath (ice/water).

A cylinder of inert gas (e.g., nitrogen or argon).

5% aqueous solution of sodium hydroxide (NaOH).

Universal pH indicator paper or a pH meter.

Experimental Procedure:

System Setup: Assemble the three-necked flask in a chemical fume hood. Ensure the stirrer

is functioning correctly and the gas lines are secure. Place the flask in the cooling bath.

Prepare Neutralizing Solution: Fill the flask with a 5% aqueous solution of sodium hydroxide.

Begin stirring the solution and cool it to 0-5 °C using the ice bath.

Inert Gas Purge: Purge the system, including the gas line leading from the bromosilane
cylinder, with an inert gas (nitrogen or argon) to remove any air and moisture.

Introduce Bromosilane: While vigorously stirring the cooled NaOH solution, slowly bubble

the residual bromosilane gas into the solution through the gas inlet tube. The flow rate

should be slow enough to be fully absorbed and neutralized without causing excessive

foaming or temperature increase.

Monitor Reaction: The hydrolysis reaction of bromosilane with water is exothermic and

produces hydrobromic acid (HBr), which is then neutralized by the sodium hydroxide.
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SiH₃Br + H₂O → "H₃SiOH" (unstable) + HBr

HBr + NaOH → NaBr + H₂O

The silanol intermediate ("H₃SiOH") will condense to form silica (SiO₂) or silicates.

Completion of Neutralization: Continue bubbling the gas until the cylinder is empty. Once the

flow has stopped, continue to stir the solution for at least 30 minutes while purging the

system with inert gas to ensure all reactive species are quenched.

Verify Neutrality: Turn off the stirrer and check the pH of the solution. It should be neutral or

slightly basic. If the solution is acidic, slowly add more 5% NaOH solution until the pH is

between 6 and 8.

Waste Collection: The resulting aqueous solution contains sodium bromide and precipitated

silica. This solution should be collected in a properly labeled hazardous waste container.[4]

Do not pour it down the drain.[6]

Final Disposal: The labeled waste container should be sent for disposal through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.[6][9]

Spill and Emergency Procedures
Spill: In case of a bromosilane gas leak, immediately evacuate the area and ensure the

space is well-ventilated.[9] If the spill is minor and you are trained to handle it, use an inert

absorbent material (e.g., vermiculite, dry sand) to contain any resulting liquid residue from

the reaction with atmospheric moisture.[3][4] Place the absorbent material in a sealed

container for hazardous waste disposal.[4] Do not use water to clean up a spill, as it will

react violently.[10]

Inhalation: Remove the individual to fresh air immediately.[3] If breathing is difficult or has

stopped, provide artificial respiration and seek immediate medical attention.[3][11]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[3] Seek immediate medical attention.
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Eye Contact: Immediately flush eyes with plenty of water for at least 30 minutes,

occasionally lifting the upper and lower eyelids.[3] Seek immediate medical attention.

Bromosilane Disposal Workflow
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Bromosilane Disposal Required

Don Personal Protective Equipment (PPE)
(Goggles, Face Shield, Gloves, Lab Coat)

Work in a Chemical Fume Hood

Is it a small, residual quantity?

Perform Neutralization Protocol
(Slowly add to cooled NaOH solution)

Yes

Is it an empty or partially full cylinder?

No

Verify pH is Neutral (6-8)

Collect neutralized solution in a
labeled hazardous waste container

Arrange for pickup by EHS or
licensed waste disposal contractor

Disposal Complete

Contact EHS or supplier for
return/disposal instructions

Yes

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of bromosilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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